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Compound of Interest

Compound Name: WAY-855

Cat. No.: B1683283 Get Quote

Technical Support Center: MAP855
Welcome to the technical support center for MAP855. This guide is designed for researchers,

scientists, and drug development professionals to help interpret and troubleshoot unexpected

results during experiments with MAP855, a potent and selective ATP-competitive MEK1/2

inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is MAP855 and what is its primary mechanism of action?

MAP855 is a highly potent, selective, and orally active inhibitor of MEK1/2 kinases.[1][2] Its

mechanism of action is ATP-competitive, meaning it binds to the ATP-binding pocket of the

MEK1/2 enzyme, preventing the phosphorylation and subsequent activation of its downstream

targets, ERK1/2.[3][4][5] This mode of action is distinct from allosteric MEK inhibitors (e.g.,

trametinib) which bind to a different site on the enzyme.
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Problem:
No decrease in p-ERK

1. Verify Compound Integrity

2. Review Experimental Protocol

 No 

Use fresh aliquot.
Verify solubility (visual check).

Confirm storage conditions (-80°C).

Issue Found?

3. Assess Cell Line & Pathway Status

 No 

Recalculate dilutions.
Check treatment duration.

Ensure serum starvation if required.

Issue Found?

4. Check Western Blot / Assay

 No 

Confirm MAPK pathway is active (positive control).
Sequence MEK1/2, BRAF, RAS.

Test a known sensitive cell line (e.g., A375).

Issue Found?

Validate p-ERK/Total-ERK antibodies.
Check loading controls (Actin, Tubulin).

Verify protein transfer.

Issue Found?

Problem Resolved

 No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. MAP855 - Immunomart [immunomart.com]

3. pubs.acs.org [pubs.acs.org]

4. MAP855 : Drug Detail - Cancer Knowledgebase (CKB) [ckb.genomenon.com]

5. Discovery of MAP855, an efficacious and selective MEK1/2 inhibitor with ATP-competitive
mode of action - OAK Open Access Archive [oak.novartis.com]

To cite this document: BenchChem. [Interpreting unexpected results with MAP855].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683283#interpreting-unexpected-results-with-
map855]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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